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Compound of Interest

Compound Name:
alpha,alpha-Dimethyl-gamma-

butyrolactone

Cat. No.: B1220169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols concerning the

use of α,α-Dimethyl-γ-butyrolactone as a solvent and reagent in organic synthesis. While direct

literature on its application as a solvent is limited, its properties suggest potential as a polar

aprotic solvent, analogous to γ-butyrolactone (GBL) and the green solvent γ-valerolactone

(GVL).

Physicochemical Properties
α,α-Dimethyl-γ-butyrolactone, a colorless liquid, possesses properties that make it an

interesting candidate for a reaction solvent. A summary of its key physical and chemical data is

presented below, with comparisons to the widely used γ-butyrolactone.
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Property
α,α-Dimethyl-γ-
butyrolactone

γ-Butyrolactone
(GBL)

Reference(s)

Molecular Formula C₆H₁₀O₂ C₄H₆O₂ [1]

Molecular Weight 114.14 g/mol 86.09 g/mol [1]

CAS Number 3709-08-8 96-48-0 [1]

Appearance Colorless liquid Colorless, oily liquid [2]

Boiling Point 194 °C at 27 mmHg 204-205 °C [2][3]

Melting Point 6 °C -45 °C [2][3]

Density 0.995 g/cm³ 1.12 g/mL at 25 °C [2][3]

Solubility
Miscible with many

organic solvents

Miscible with water,

ethanol, acetone,

benzene, and ether

[3]

Safety Combustible liquid.

Harmful if swallowed,

causes serious eye

damage, may cause

drowsiness or

dizziness.

[4][5]

Potential Applications as a Solvent
Based on its structure as a polar aprotic lactone, α,α-dimethyl-γ-butyrolactone can be

considered a potential solvent for a variety of organic reactions, particularly those requiring a

high boiling point and the ability to dissolve polar and nonpolar reactants. Its dimethyl

substitution at the α-position may offer different solubility and stability profiles compared to

unsubstituted GBL.

Potential advantages:

High Boiling Point: Suitable for reactions requiring elevated temperatures.

Polar Aprotic Nature: Capable of dissolving a wide range of organic compounds and salts,

which is beneficial for reactions involving polar intermediates or reagents.[6]
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Increased Stability: The gem-dimethyl group may impart greater stability against certain

reaction conditions compared to GBL.

Hypothesized Applications in Organic Reactions:

While specific literature examples are scarce, its properties suggest potential utility in reactions

such as:

Nucleophilic Substitution Reactions: Its polar nature can help to stabilize charged

intermediates.

Polymerization Reactions: GBL is a known solvent for various polymers, and its dimethylated

analog could serve a similar role, potentially with altered solubility characteristics for specific

polymers.[3][7]

Palladium-Catalyzed Cross-Coupling Reactions: The high boiling point and polarity could be

advantageous in reactions like Suzuki or Heck couplings, which often benefit from polar

aprotic solvents.

Below is a logical workflow for considering α,α-Dimethyl-γ-butyrolactone as a solvent

substitute.

Reaction requires a
polar aprotic solvent

High temperature
(>150 °C) needed?

Consider common solvents:
DMF, DMSO, NMP

No

Consider alternative lactone solvents

Yes
Select solvent based on
reactant solubility, cost,

and safety profile

γ-Butyrolactone (GBL)

γ-Valerolactone (GVL)
(Green Solvent)

α,α-Dimethyl-γ-butyrolactone
(Higher steric hindrance,

potentially different solubility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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